Cas no 2287272-55-1 (5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole)

• Product Name: 5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287272-55-1
• MF: C₈H₅ClF₃N₃
• MW: 235.593610525131
• CID: 5818423
• PubChem ID: 165738076
• Update Time: 2025-06-08

5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287272-55-1
• 5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole
• EN300-6750571

• Inchi： 1S/C8H5ClF3N3/c9-5-1-2-7-6(3-5)13-14-15(7)4-8(10,11)12/h1-3H,4H2
• InChI Key： NPZGZVFULHRKNG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=NN2CC(F)(F)F

Computed Properties

• Exact Mass: 235.0124094g/mol
• Monoisotopic Mass: 235.0124094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole (CAS No. 2287272-55-1)

The compound 5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole (CAS No. 2287272-55-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzotriazole derivative features a trifluoroethyl group and a chloro substituent, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like 5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole has surged, driven by their enhanced metabolic stability and bioavailability. These properties make them valuable in designing next-generation therapeutics. The compound’s CAS No. 2287272-55-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry. Additionally, its potential as a building block for more complex molecules has sparked interest in synthetic organic chemistry.

One of the key advantages of 5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole lies in its versatility. The benzotriazole core is known for its ability to participate in diverse chemical reactions, enabling the creation of tailored derivatives. This adaptability aligns with current trends in fragment-based drug design, where small molecules serve as starting points for optimizing drug candidates. The inclusion of a trifluoroethyl group further enhances lipophilicity, a critical factor in improving membrane permeability.

From an environmental perspective, the synthesis and application of 5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole are being scrutinized for sustainability. Green chemistry initiatives emphasize the need for efficient, low-waste synthetic routes, and this compound’s structure offers opportunities for catalytic processes. Researchers are also investigating its biodegradability, a topic of high interest given the global focus on eco-friendly chemicals.

In the context of AI-driven drug discovery, 5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole has emerged as a candidate for virtual screening. Machine learning models trained on heterocyclic libraries can predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This synergy between computational and experimental approaches underscores the compound’s significance in modern research.

Safety and regulatory compliance are paramount when working with 5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole. While it is not classified as hazardous under standard guidelines, proper handling protocols are essential to ensure workplace safety. The compound’s CAS No. 2287272-55-1 is often referenced in material safety data sheets (MSDS), providing researchers with critical information on storage and disposal.

Looking ahead, the potential applications of 5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole extend beyond pharmaceuticals. Its utility in material science, such as in the development of organic semiconductors or corrosion inhibitors, is an active area of exploration. As industries seek innovative solutions, this compound’s multifunctional nature positions it as a valuable asset in interdisciplinary research.

In summary, 5-chloro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole (CAS No. 2287272-55-1) represents a compelling example of how heterocyclic chemistry drives innovation across multiple fields. Its structural features, combined with emerging technologies like AI and green chemistry, make it a focal point for future advancements. Researchers and industry professionals alike will continue to monitor its progress, leveraging its capabilities to address complex challenges.